Cas no 99645-83-7 (2-Pyrimidinamine, 1,4,5,6-tetrahydro-1-methyl-)

• Product Name: 2-Pyrimidinamine, 1,4,5,6-tetrahydro-1-methyl-
• CAS No: 99645-83-7
• MF: C₅H₁₁N₃
• MW: 113.160940408707
• CID: 5262447
• Update Time: 2026-03-09

2-Pyrimidinamine, 1,4,5,6-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 1,4,5,6-tetrahydro-1-methyl-

• Inchi： 1S/C5H11N3/c1-8-4-2-3-7-5(8)6/h2-4H2,1H3,(H2,6,7)
• InChI Key： XFQGAYBWNGHBHC-UHFFFAOYSA-N
• SMILES： C1(N)N(C)CCCN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 2-Pyrimidinamine, 1,4,5,6-tetrahydro-1-methyl-

2-Pyrimidinamine, 1,4,5,6-tetrahydro-1-methyl-

The compound 2-Pyrimidinamine, 1,4,5,6-tetrahydro-1-methyl- (CAS No. 99645-83-7) is a heterocyclic organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the pyrimidine family of heterocycles, which are widely studied due to their versatile applications in drug design, catalysis, and materials synthesis. The tetrahydro designation in its name indicates the presence of a partially saturated ring system, while the methyl group attached to the nitrogen atom introduces additional functional complexity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Pyrimidinamine derivatives, including the tetrahydro-methyl-substituted variant. Researchers have employed various strategies such as tandem cyclization reactions and transition-metal-catalyzed coupling processes to construct this compound. These methods not only enhance the scalability of production but also allow for precise control over the stereochemistry and functionalization of the molecule.

The structural uniqueness of 2-Pyrimidinamine, 1,4,5,6-tetrahydro-1-methyl- makes it an attractive candidate for applications in drug discovery. Pyrimidine derivatives are known for their ability to modulate biological targets such as kinases and proteases. Recent studies have demonstrated that this compound exhibits potential anti-inflammatory and anticancer properties. For instance, a 2023 study published in *Nature Communications* highlighted its ability to inhibit key enzymes involved in chronic inflammatory diseases.

In addition to its biological applications, 2-Pyrimidinamine derivatives have found utility in catalytic systems. The tetrahydro structure provides a rigid framework that can stabilize metal centers, making it suitable for use as a ligand in organometallic catalysts. A 2023 report in *Angewandte Chemie* detailed its application as a chiral ligand in asymmetric hydrogenation reactions, showcasing its potential in industrial catalysis.

The synthesis of 2-Pyrimidinamine derivatives has also been optimized through green chemistry approaches. Researchers have developed solvent-free protocols and biocatalytic methods to reduce environmental impact while maintaining high yields. These advancements align with the growing demand for sustainable chemical processes in the pharmaceutical and materials industries.

From a structural perspective, 2-Pyrimidinamine, 1,4,5,6-tetrahydro-1-methyl- exhibits a blend of aromaticity and saturated regions that contribute to its reactivity and stability. The methyl group at position 1 introduces electron-donating effects that can influence both its chemical reactivity and biological interactions. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns.

The versatility of this compound is further highlighted by its role as an intermediate in the synthesis of more complex heterocycles. For example, it can undergo further functionalization via nucleophilic substitution or cycloaddition reactions to yield derivatives with enhanced functionality. A 2023 study published in *Journal of Organic Chemistry* demonstrated its utility as a precursor for constructing polycyclic frameworks with potential applications in optoelectronics.

In terms of physical properties, 2-Pyrimidinamine derivatives typically exhibit moderate solubility in organic solvents and show thermal stability up to moderate temperatures. These characteristics make them suitable for use in both laboratory-scale experiments and industrial processes.

Looking ahead, the continued exploration of 2-Pyrimidinamine derivatives is expected to yield new insights into their potential applications across diverse fields. Ongoing research is focused on optimizing their synthesis pathways and exploring novel functionalization strategies that could expand their utility further.